Cas no 40584-21-2 (1,2,3,4,5,6-hexahydro-3-benzazocine)

• Product Name: 1,2,3,4,5,6-hexahydro-3-benzazocine
• CAS No: 40584-21-2
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD20662418
• CID: 3292205
• PubChem ID: 21887162
• Update Time: 2025-06-08

1,2,3,4,5,6-hexahydro-3-benzazocine Chemical and Physical Properties

Names and Identifiers

• 3-BENZAZOCINE, 1,2,3,4,5,6-HEXAHYDRO-
• 1,2,3,4,5,6-hexahydro-3-benzazocine
• SCHEMBL4503593
• EN300-246707
• 1,2,3,4,5,6-HEXAHYDROBENZO[D]AZOCINE
• Z1262566301
• AKOS033205700
• 827-710-0
• H26820
• QBA58421
• 40584-21-2

• MDL： MFCD20662418
• Inchi： 1S/C11H15N/c1-2-5-11-7-9-12-8-3-6-10(11)4-1/h1-2,4-5,12H,3,6-9H2
• InChI Key： UPQCFWKOZOXUSC-UHFFFAOYSA-N
• SMILES： N1CCC2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 161.120449483Da
• Monoisotopic Mass: 161.120449483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzazocines

Additional information on 1,2,3,4,5,6-hexahydro-3-benzazocine

Chemical Profile of 1,2,3,4,5,6-hexahydro-3-benzazocine (CAS No. 40584-21-2)

1,2,3,4,5,6-hexahydro-3-benzazocine, identified by the Chemical Abstracts Service registry number CAS No. 40584-21-2, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This bicyclic structure, featuring a piperazine ring fused with a benzocine moiety, has garnered attention due to its unique pharmacological properties and potential applications in drug development. The compound's molecular framework suggests versatility in interactions with biological targets, making it a subject of extensive interest among researchers.

The synthesis and characterization of 1,2,3,4,5,6-hexahydro-3-benzazocine have been refined through advanced organic chemistry techniques. Its structural motif is reminiscent of several bioactive molecules known for their therapeutic effects. The presence of a rigid bicyclic core enhances the compound's stability and bioavailability, which are critical factors in drug design. Recent advancements in computational chemistry have enabled more precise predictions of its pharmacokinetic behavior, facilitating faster development cycles.

In the realm of medicinal chemistry, 1,2,3,4,5,6-hexahydro-3-benzazocine has been explored for its potential as a scaffold for novel therapeutic agents. Studies indicate that modifications to its core structure can yield derivatives with enhanced affinity for specific biological receptors. For instance, researchers have investigated its interaction with serotonergic and dopaminergic pathways due to its structural similarity to known psychoactive compounds. These investigations are part of broader efforts to develop treatments for neurological and psychiatric disorders.

The compound's pharmacological profile has been further examined through in vitro and in vivo studies. Initial trials have demonstrated promising results in modulating neurotransmitter release and receptor binding affinity. Such findings are particularly relevant given the increasing prevalence of neurodegenerative diseases worldwide. The benzazocine derivative's ability to interact with multiple receptor types makes it a valuable candidate for multitargeted drug design strategies.

Recent publications highlight the use of 1,2,3,4,5,6-hexahydro-3-benzazocine as a key intermediate in the synthesis of more complex pharmacophores. Its versatile reactivity allows for functionalization at various positions on the bicyclic system. This adaptability has led to the development of several novel analogs with improved pharmacological properties. The compound's role as a building block underscores its importance in synthetic organic chemistry and drug discovery pipelines.

The chemical properties of 1,2,3,4,5,6-hexahydro-3-benzazocine also make it an interesting subject for material science applications beyond pharmaceuticals. Its rigid framework and hydrophobic characteristics suggest potential uses in polymer stabilization or as a component in advanced materials requiring specific electronic or mechanical properties. Ongoing research is exploring these possibilities to expand the compound's utility across multiple industries.

From a regulatory perspective,1 ,2 ,3 ,4 ,5 ,6 -hexahydro-3 -benzazocine (CAS No. 40584-21-2) falls under standard chemical safety protocols due to its non-toxic nature and lack of controlled substance classifications. However, it is essential for researchers handling this compound to adhere to good laboratory practices (GLP) to ensure accurate experimental outcomes and workplace safety.

The future prospects for 1 ,2 ,3 ,4 ,5 ,6 -hexahydro-3 -benzazocine are bright, particularly as computational modeling technologies continue to evolve。 These advancements will allow researchers to predict molecular interactions with higher fidelity, accelerating the discovery process。 Additionally, collaborations between academia and industry are expected to yield more innovative applications for this versatile compound。